Cas no 2680861-62-3 (3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid)

• Product Name: 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid
• CAS No: 2680861-62-3
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 5635701
• PubChem ID: 165938192
• Update Time: 2025-07-17

3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680861-62-3
• EN300-28293189
• 3-[2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-yl]propanoic acid
• 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid

• Inchi： 1S/C14H15F3N2O3/c1-8-9(4-5-11(20)21)7-10-3-2-6-19(12(10)18-8)13(22)14(15,16)17/h7H,2-6H2,1H3,(H,20,21)
• InChI Key： IHQFAONBQZASQV-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C(=CC(CCC(=O)O)=C(C)N=2)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid

Introduction to 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid (CAS No. 2680861-62-3)

3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid, identified by its CAS number 2680861-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a trifluoroacetyl group and a propanoic acid moiety appended to a tetrahydro-1,8-naphthyridine core, contribute to its unique chemical properties and biological interactions.

The tetrahydro-1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry due to its ability to engage with various biological targets. This particular derivative has been designed to explore the pharmacological potential of the naphthyridine framework with modifications that enhance binding affinity and metabolic stability. The methyl group at the 2-position and the trifluoroacetyl group at the 8-position are strategically placed to modulate electronic and steric properties, which are critical for optimizing drug-like characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the trifluoroacetyl moiety may interact with polar residues in protein targets, while the propanoic acid side chain could facilitate hydrophobic interactions or participate in hydrogen bonding networks. These interactions are pivotal for achieving high selectivity and efficacy in therapeutic applications.

In the context of drug discovery, compounds like 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid (CAS No. 2680861-62-3) are often screened for their potential as kinase inhibitors or modulators of other enzyme systems. The naphthyridine core is particularly relevant in this regard, as it has been shown to be a versatile scaffold for developing small-molecule inhibitors targeting various kinases involved in cancer and inflammatory diseases. The introduction of fluorinated groups enhances the compound's bioavailability and resistance to metabolic degradation.

One of the most compelling aspects of this compound is its potential in oncology research. Kinase inhibitors represent a major class of anticancer drugs, and modifications to the naphthyridine scaffold have led to several FDA-approved therapies. The structural features of 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid (CAS No. 2680861-62-3) make it a promising candidate for further investigation as an inhibitor of aberrantly activated kinases that drive tumor growth and progression. Preclinical studies have begun to explore its efficacy in cellular models and animal models of cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydro-1,8-naphthyridine core through cyclization reactions followed by functionalization at the 2-, 8-, and 3 positions. The introduction of the trifluoroacetyl group typically involves acylation reactions under controlled conditions to prevent unwanted side reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular architectures efficiently.

The pharmacokinetic profile of 3-2-methyl-8-(2,2,2-trifluoroacetyl)-5,6,7,8-tetrahydro-1,8-naphthyridin-3-ylpropanoic acid (CAS No. 2680861-62-3) is an area of active investigation. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. However， thorough characterization is necessary to assess absorption， distribution， metabolism， excretion (ADME) parameters and potential drug-drug interactions. In vitro studies using liver microsomes and intestinal Caco cells have provided preliminary insights into its metabolic fate.

The potential therapeutic applications extend beyond oncology; this compound may also show promise in treating inflammatory diseases by modulating immune responses through interaction with cytokine receptors or signaling pathways. The ability of naphthyridine derivatives to engage with multiple biological targets makes them versatile tools for drug discovery. Further research is needed to fully elucidate their mechanisms of action and therapeutic potential.

High-throughput screening (HTS) campaigns have been instrumental in identifying novel lead compounds like 3-2-methyl-8-(2， 2， 2-trifluoroacetyl)-5， 6， 7， 8-tetrahydro-l， 8-naphthyridin-l -ylpropanoic acid (CAS No．26S08S61-S62-S)． These screens allow researchers to rapidly assess thousands of compounds for activity against a wide range of biological targets． The structural diversity provided by modifications such as the trifluoroacetyl group increases the likelihood of finding compounds with optimal potency and selectivity．

The role of fluorine atoms in medicinal chemistry cannot be overstated； they impart unique physicochemical properties that can significantly influence a drug's efficacy． The electron-withdrawing effect of fluorine enhances binding affinity by stabilizing charged intermediates or increasing hydrogen bonding interactions． Additionally， fluorine atoms can improve metabolic stability by resisting nucleophilic attack from enzymes． These attributes make fluorinated compounds attractive candidates for clinical development．

As computational methods advance， virtual screening techniques are being increasingly employed alongside experimental approaches to identify promising candidates． Molecular docking studies have been used to predict how 3_2_methyl_&_(22_22_22_trifluoroacetyl)_&_5_6_7_&_&_tetrahydro-l_&_l&_-naphthyridin-l _&_-ylpropanoic_acid_(CAS_No._26S08S61-S62-S) interacts with target proteins． These simulations provide valuable insights into binding modes and can guide synthetic efforts toward optimizing potency and selectivity．

The regulatory landscape for new drug candidates requires thorough characterization from both chemical and biological perspectives． Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、 mass spectrometry (MS)、 high-performance liquid chromatography (HPLC)， & ultraviolet-visible (UV-vis) spectroscopy are essential for confirming molecular structure & purity． Biological assays must demonstrate efficacy & safety profiles before advancing into clinical trials．

In conclusion， 3_&__methyl__&__l_(22__22__22_trifluoroacetyl)_l__5__&__l__&__l__tetrahydro-l__l_naphthyridin-l _&__ylpropanoic_acid_(CAS_No.__26S08S61-S62-S) represents an intriguing compound with significant pharmaceutical potential． Its structural features、 predicted binding interactions、 & synthetic accessibility make it a valuable asset in medicinal chemistry research． Further exploration through preclinical studies & computational modeling will be crucial in determining its role in future therapeutics． As our understanding of biological systems evolves， compounds like this will continue to serve as important tools for addressing unmet medical needs．